Cas no 62566-44-3 (1,3-Benzenediol, 2,4,6-tris(3-methyl-2-butenyl)-)

1,3-Benzenediol, 2,4,6-tris(3-methyl-2-butenyl)- structure
62566-44-3 structure
Product Name:1,3-Benzenediol, 2,4,6-tris(3-methyl-2-butenyl)-
CAS No:62566-44-3
MF:C21H30O2
MW:314.461706638336
CID:439975
PubChem ID:71385178
Update Time:2025-04-19

1,3-Benzenediol, 2,4,6-tris(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 2,4,6-tris(3-methyl-2-butenyl)-
    • 2,4,6-tris(3-methylbut-2-enyl)benzene-1,3-diol
    • 62566-44-3
    • 2,4,6-Tris(3-methylbut-2-en-1-yl)benzene-1,3-diol
    • DTXSID20807417
    • Inchi: 1S/C21H30O2/c1-14(2)7-10-17-13-18(11-8-15(3)4)21(23)19(20(17)22)12-9-16(5)6/h7-9,13,22-23H,10-12H2,1-6H3
    • InChI Key: JTCGYDVQEGPRPY-UHFFFAOYSA-N
    • SMILES: OC1C(C/C=C(\C)/C)=CC(C/C=C(\C)/C)=C(C=1C/C=C(\C)/C)O

Computed Properties

  • Exact Mass: 314.2247
  • Monoisotopic Mass: 314.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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